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Compound of Interest

Compound Name: 4-Bromo-1-butene

Cat. No.: B139220

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-
Bromo-1-butene (CAS No. 5162-44-7), a highly flammable and reactive brominated alkene.
Adherence to these procedures is critical for ensuring laboratory safety and experimental
success.

Hazard Identification and Classification

4-Bromo-1-butene is classified as a hazardous substance with the following primary risks:

Flammable Liquid: It is a highly flammable liquid and vapor.[1][2]
e Eye Irritant: Causes serious eye irritation.[1][2]

o Respiratory Sensitizer: May cause allergy or asthma symptoms or breathing difficulties if
inhaled.[1][3]

» Skin Irritant: Causes skin irritation.[2]

o Specific Target Organ Toxicity: May cause respiratory irritation.[1][3]
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Hazard Classification Category
Flammable liquids Category 2
Eye irritation Category 2A
Respiratory sensitization Category 1
Skin Irritation Category 2
Specific target organ toxicity — single exposure Category 3

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 4-Bromo-1-butene.

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1]14]

Protects against splashes and
vapors that can cause serious

eye irritation.

Skin Protection

Fire/flame resistant and
impervious clothing. Neoprene
or nitrile rubber gloves.[1][2][4]

Prevents skin contact which
can cause irritation. Flame-
resistant clothing is necessary
due to the high flammability of

the substance.

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[1]
Work should be conducted in a
well-ventilated area, preferably

a laboratory fume hood.[4]

Protects against inhalation of
vapors which can cause
respiratory irritation and

sensitization.

Step-by-Step Handling Protocol

3.1. Preparation and Engineering Controls:
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Work exclusively in a well-ventilated area, such as a certified laboratory fume hood.[4]

Ensure that an emergency eye wash fountain and safety shower are readily accessible in the
immediate vicinity of the handling area.[2]

Ground and bond all containers and receiving equipment to prevent static discharge, which
can be an ignition source.[1][2]

Use only non-sparking tools and explosion-proof electrical and ventilating equipment.[1][2]

Keep the chemical away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking in the handling area.[1][2]

3.2. Chemical Handling:

» Avoid all contact with eyes and skin. Do not breathe vapor and mist.[2]
» Keep the container tightly closed when not in use.[1][2]

e Wash hands thoroughly after handling.[1]

3.3. Storage:

Store in a cool, dry, and well-ventilated place.[1][5]

Keep the container tightly closed.[1][2]

Store locked up.[1]

Store away from incompatible materials such as strong bases and strong oxidizing agents.[6]
[7] The substance is also light-sensitive.[6][7]

Disposal Plan

Proper disposal of 4-Bromo-1-butene and its containers is crucial to prevent environmental
contamination and ensure safety.

o Waste Chemical Disposal: Dispose of contents and container to an appropriate treatment
and disposal facility in accordance with applicable laws and regulations.[1] Unused,
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unreacted product should be collected in a designated container for halogenated organic
waste (Container B).[3]

o Empty Container Disposal: Handle empty containers with care as they may retain flammable
residual vapors.[2] Do not reuse empty containers. They should be disposed of through a
licensed waste disposal facility.[2]

e Spill Cleanup:

[¢]

Eliminate all ignition sources.

For small spills, absorb with an inert material (e.g., dry sand or earth) and place into a

[¢]

chemical waste container using non-sparking tools.[5][8]

Provide ventilation. A vapor-suppressing foam may be used to reduce vapors.[5]

[e]

Avoid discharge into drains, water courses, or onto the ground.[4]

[e]

First Aid Measures

Immediate action is required in case of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a
comfortable position for breathing.[1][2] If
breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek

immediate medical attention.[1][5]

Skin Contact

Take off immediately all contaminated clothing.
[1] Rinse the affected area with plenty of soap
and water for at least 15 minutes.[5] Get

medical advice if skin irritation occurs.[2]

Eye Contact

Rinse cautiously with water for several minutes.
[1] Remove contact lenses, if present and easy
to do. Continue rinsing for at least 15 minutes.
[2][5] Get immediate medical attention.[2][5]

Ingestion

Do NOT induce vomiting.[5] Rinse mouth with
water.[4] Never give anything by mouth to an
unconscious person.[2][5] Get immediate

medical aid.[5]

Workflow for Safe Handling of 4-Bromo-1-butene

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.echemi.com/sds/4-bromo-1-butene-pid_Rock1772.html
https://www.gelest.com/wp-content/uploads/product_msds/ENEB0525-msds.pdf
https://www.echemi.com/sds/4-bromo-1-butene-pid_Rock1772.html
https://m.chemicalbook.com/ProductMSDSDetailCB6354587_EN.htm
https://www.echemi.com/sds/4-bromo-1-butene-pid_Rock1772.html
https://m.chemicalbook.com/ProductMSDSDetailCB6354587_EN.htm
https://www.gelest.com/wp-content/uploads/product_msds/ENEB0525-msds.pdf
https://www.echemi.com/sds/4-bromo-1-butene-pid_Rock1772.html
https://www.gelest.com/wp-content/uploads/product_msds/ENEB0525-msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6354587_EN.htm
https://www.gelest.com/wp-content/uploads/product_msds/ENEB0525-msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6354587_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6354587_EN.htm
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4881
https://www.gelest.com/wp-content/uploads/product_msds/ENEB0525-msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6354587_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6354587_EN.htm
https://www.benchchem.com/product/b139220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of 4-Bromo-1-butene
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Caption: This diagram outlines the key steps for the safe handling of 4-Bromo-1-butene, from
preparation to disposal, including emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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